Cas no 2219407-27-7 (3-(4-methyl-1h-imidazol-2-yl)propanoic acid hydrochloride)

• Product Name: 3-(4-methyl-1h-imidazol-2-yl)propanoic acid hydrochloride
• CAS No: 2219407-27-7
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5461462
• PubChem ID: 137951304
• Update Time: 2025-05-21

3-(4-methyl-1h-imidazol-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1h-imidazol-2-yl)propanoic acid hydrochloride
• 2219407-27-7
• 3-(5-methyl-1H-imidazol-2-yl)propanoic acid;hydrochloride
• starbld0037698
• EN300-1704591
• Z3181965688

• Inchi： 1S/C7H10N2O2.ClH/c1-5-4-8-6(9-5)2-3-7(10)11;/h4H,2-3H2,1H3,(H,8,9)(H,10,11);1H
• InChI Key： YGFIXPJKOBAHQH-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC1=NC=C(C)N1)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 3-(4-methyl-1h-imidazol-2-yl)propanoic acid hydrochloride

Introduction to 3-(4-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride and Its Significance in Modern Chemical Biology

3-(4-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride, with the CAS number 2219407-27-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a 4-methyl-1H-imidazol-2-yl moiety, has garnered attention due to its potential applications in drug discovery and molecular recognition. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and biochemical assays.

The 4-methyl-1H-imidazole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This motif has been extensively studied for its role in modulating various biological pathways, including inflammation, neurotransmission, and metabolic processes. The propanoic acid side chain provides a site for further functionalization, enabling the design of novel derivatives with tailored properties.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate the activity of protein-protein interactions (PPIs). 3-(4-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride has emerged as a promising candidate in this area. Its unique structural features allow it to bind to specific pockets on target proteins, thereby influencing their function. This has led to its exploration in the development of inhibitors for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The 4-methyl-1H-imidazole ring can be modified in various ways to enhance binding affinity and selectivity. For instance, studies have shown that substituents introduced at the 5-position of the imidazole ring can significantly alter the compound's interaction with biological targets. This flexibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the hydrochloride form of the compound offers several advantages in terms of handling and storage. Its crystalline structure ensures stability under standard conditions, while its solubility in water and organic solvents makes it compatible with a wide range of biochemical assays. These properties have made it a preferred choice for researchers involved in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 3-(4-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride. Molecular docking simulations have been employed to predict how this compound interacts with various biological targets. These simulations have provided valuable insights into its binding mode and have helped guide the design of more potent derivatives. Additionally, virtual screening techniques have identified novel analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond its role as a drug candidate. It has also been explored as a tool for studying protein function and disease mechanisms. For example, researchers have used it to investigate the role of specific PPIs in cancer progression. By inhibiting these interactions, they have been able to uncover new therapeutic strategies that target key pathways involved in tumor growth and metastasis.

In conclusion, 3-(4-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride (CAS no 2219407-27-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it a versatile tool for drug discovery and molecular studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.